Cas no 708220-13-7 ( )

• Product name: &nbsp
• CAS No: 708220-13-7
• MF: C₁₅H₁₅NOS
• MW: 257.3507
• CID: 872523
• PubChem ID: 926198

  Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-methyl-N-[2-(methylthio)phenyl]- (9CI)
• 2-methyl-N-(2-methylsulfanylphenyl)benzamide
• AKOS000374097
• CHEMBL1708920
• SR-01000278327-1
• SMR000294388
• 2-methyl-N-[2-(methylsulfanyl)phenyl]benzamide
• 708220-13-7
• HMS2679D24
• BDBM48796
• cid_926198
• SR-01000278327
• MLS000675612
• DTXSID20358954
• 2-methyl-N-[2-(methylthio)phenyl]benzamide
• STK238931
•  

• Inchi： InChI=1S/C15H15NOS/c1-11-7-3-4-8-12(11)15(17)16-13-9-5-6-10-14(13)18-2/h3-10H,1-2H3,(H,16,17)
• InChI Key： HKWBTEQOOYAVSM-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1C(=O)NC2=CC=CC=C2SC

Computed Properties

• Exact Mass: 257.08743528g/mol
• Monoisotopic Mass: 257.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.4Ų